Cas no 303146-40-9 (Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate)

• Product Name: Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate
• CAS No: 303146-40-9
• CID: 4644455
• Update Time: 2025-05-20

Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-CYANO-6-(2-METHOXYPHENOXY)-2-METHYLNICOTINATE
• 3-Pyridinecarboxylic acid, 5-cyano-6-(2-methoxyphenoxy)-2-methyl-, methyl ester
• Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate

Additional information on Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate

Professional Introduction to Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate (CAS No. 303146-40-9)

Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate, a compound with the chemical identifier CAS No. 303146-40-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of nicotinate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a cyano group, a methoxyphenyl moiety, and a methyl ester group, positions it as a promising candidate for further investigation in drug discovery and development.

The chemical structure of Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate is meticulously designed to interact with biological targets in a specific manner. The cyano group at the 5-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. Meanwhile, the methoxyphenyl group at the 6-position provides hydrophobicity and influences the overall pharmacokinetic properties of the compound. The methyl ester group at the 2-position contributes to metabolic stability, making it an attractive feature for drug candidates that require prolonged circulation times.

Recent research in the field of nicotinate derivatives has highlighted their potential in modulating various biological pathways. Studies have demonstrated that compounds similar to Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate can exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The unique structural features of this compound suggest that it may possess similar properties, making it a valuable asset in the quest for novel therapeutic agents.

In particular, the methoxyphenyl moiety has been shown to enhance binding affinity to certain protein targets, which is critical for achieving therapeutic efficacy. This region of the molecule can engage in hydrophobic interactions and π-stacking interactions with aromatic residues in proteins, thereby stabilizing the enzyme-inhibitor complex. Such interactions are often pivotal in determining the potency and selectivity of drug candidates.

The cyano group also plays a crucial role in modulating the pharmacological profile of Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate. This functional group can participate in hydrogen bonding interactions with polar residues in biological targets, further enhancing binding affinity. Additionally, the cyano group can influence electronic properties, affecting reactivity and metabolic pathways. These features make it an interesting component for designing molecules with tailored biological activities.

Current research trends indicate that nicotinate derivatives are being extensively explored for their potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate neurotransmitter systems and inhibit key enzymes has made them attractive candidates for further development. Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate, with its unique structural features, could potentially contribute to this ongoing research by offering new insights into the mechanisms underlying these diseases.

Moreover, the compound's metabolic stability is another significant advantage. The methyl ester group at the 2-position is known to resist rapid hydrolysis under physiological conditions, ensuring prolonged half-life and sustained therapeutic effects. This characteristic is particularly important for drugs that require multiple daily dosing or have a narrow therapeutic window.

From a synthetic chemistry perspective, Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate exemplifies an elegant example of functional group interconversion and molecular construction. The synthesis involves multi-step reactions that showcase modern techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These synthetic strategies not only highlight the versatility of current methodologies but also provide valuable insights into optimizing reaction conditions for industrial-scale production.

The pharmacokinetic properties of Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate are also worthy of note. Preclinical studies have indicated that this compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests potential systemic effects, which could be beneficial for treating diseases that require action across multiple organ systems.

In conclusion, Methyl 5-cyano-6-(2-methoxyphenoxy)-2-methylnicotinate (CAS No. 303146-40-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, position it as a valuable asset for developing novel therapeutic agents. Ongoing research efforts are expected to uncover additional biological activities and potential applications for this compound, further solidifying its importance in the field of medicinal chemistry.